Cas no 886364-25-6 ((7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine)

• Product Name: (7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine
• CAS No: 886364-25-6
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 6782890
• PubChem ID: 55252864
• Update Time: 2025-05-22

(7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS006285596
• AB39292
• SCHEMBL17229376
• (7-CHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL)METHANAMINE
• CS-0312187
• 886364-25-6
• (7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine

• Inchi： 1S/C8H8ClN3/c9-6-1-2-12-5-7(4-10)11-8(12)3-6/h1-3,5H,4,10H2
• InChI Key： BLXZRYWMAXIUSS-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=C(CN)N=C2C=1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.3Ų

Additional information on (7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine

Comprehensive Overview of (7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine (CAS No. 886364-25-6): Properties, Applications, and Research Insights

The compound (7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine (CAS No. 886364-25-6) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique imidazo[1,2-a]pyridine scaffold, combined with the chloro and methanamine functional groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of kinase inhibition and GPCR targeting, which are hot topics in modern medicinal chemistry.

One of the most searched questions about 886364-25-6 revolves around its synthetic routes and scalability. Recent studies highlight optimized protocols for its preparation, often involving palladium-catalyzed cross-coupling reactions or microwave-assisted synthesis to improve yields. The compound's solubility in polar solvents like DMSO and methanol further enhances its utility in high-throughput screening (HTS) assays, a key focus area for AI-driven drug discovery platforms. Notably, its logP value and bioavailability metrics align with Lipinski's Rule of Five, making it a promising candidate for lead optimization.

In the context of trending research, (7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine has been investigated for its role in neurodegenerative disease models, particularly in modulating protein misfolding pathways. This aligns with growing public interest in Alzheimer's and Parkinson's therapeutics. Additionally, its electrochemical properties have sparked exploration in organic electronics, where imidazo[1,2-a]pyridine derivatives are studied for OLED applications—a sector experiencing rapid growth due to demand for energy-efficient displays.

From a regulatory standpoint, the compound's safety profile and eco-toxicity data are frequently queried in scientific databases. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its amine functionality. Analytical techniques like HPLC purity testing and LC-MS characterization are essential for quality control, topics heavily searched by quality assurance professionals in the pharmaceutical industry.

The commercial availability of CAS 886364-25-6 through specialty chemical suppliers has expanded significantly, with pricing trends reflecting its growing demand. Procurement specialists often search for bulk synthesis options or custom derivatization services, indicating its value in tailored research programs. Patent landscapes reveal its incorporation in several drug candidate patents, particularly in oncology and inflammation—fields dominating recent PubMed publications.

Emerging applications include its use as a fluorescence probe in cellular imaging, capitalizing on the inherent photophysical properties of the imidazo[1,2-a]pyridine core. This intersects with the booming market for diagnostic reagents, where researchers seek compounds with tunable emission spectra. Furthermore, computational chemists are leveraging molecular docking studies to predict its interactions with novel targets, a methodology frequently searched in conjunction with AI-assisted drug design platforms.

Storage recommendations for (7-Chloroimidazo[1,2-A]pyridin-2-YL)methanamine typically emphasize protection from light sensitivity and moisture, with long-term stability demonstrated at -20°C under inert atmosphere. These practical considerations are crucial for laboratory managers optimizing compound management systems, another high-search-volume topic in research operations. The compound's crystalline form has been characterized by X-ray diffraction, providing valuable data for polymorphism studies relevant to formulation scientists.

In conclusion, 886364-25-6 represents a multifaceted chemical entity bridging multiple disciplines. Its ongoing investigation reflects broader trends in precision medicine and green chemistry, while its structural features continue to inspire innovations across therapeutic and technological domains. The compound's journey from laboratory curiosity to valuable research tool exemplifies the dynamic interplay between molecular design and real-world applications in contemporary chemical sciences.